Cas no 903317-99-7 (N-(2-hydroxyethyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide)

• Product Name: N-(2-hydroxyethyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide
• CAS No: 903317-99-7
• MF: C₆H₉N₃O₂S
• MW: 187.219559431076
• CID: 5049448
• Update Time: 2025-06-08

N-(2-hydroxyethyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Thiadiazole-5-carboxamide, N-(2-hydroxyethyl)-4-methyl-
• n-(2-hydroxyethyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide
• N-(2-hydroxyethyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide

• Inchi： 1S/C6H9N3O2S/c1-4-5(12-9-8-4)6(11)7-2-3-10/h10H,2-3H2,1H3,(H,7,11)
• InChI Key： PNHQAJPLDGXJHW-UHFFFAOYSA-N
• SMILES： S1C(C(NCCO)=O)=C(C)N=N1

Additional information on N-(2-hydroxyethyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide

Comprehensive Overview of N-(2-hydroxyethyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide (CAS No. 903317-99-7)

N-(2-hydroxyethyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide (CAS 903317-99-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. The compound belongs to the thiadiazole family, a class of heterocyclic compounds known for their diverse biological activities. Its molecular structure combines a hydroxyethyl side chain with a methyl-substituted thiadiazole core, making it a subject of interest for drug discovery and material science.

Recent studies highlight the growing demand for thiadiazole derivatives in medicinal chemistry, particularly in the development of novel antimicrobial and anti-inflammatory agents. Researchers are actively exploring N-(2-hydroxyethyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide as a potential scaffold for designing enzyme inhibitors, given its ability to interact with biological targets. The compound's carboxamide group enhances its solubility, which is critical for bioavailability—a key focus in modern drug formulation.

In agrochemical applications, CAS 903317-99-7 has been investigated for its role in plant protection. The thiadiazole moiety is known to exhibit herbicidal and fungicidal properties, aligning with the global push for sustainable crop management solutions. With the rise of precision agriculture, compounds like N-(2-hydroxyethyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide are being reevaluated for their environmental impact and efficacy against resistant pest strains.

The synthesis of 903317-99-7 typically involves multi-step organic reactions, including condensation and cyclization processes. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry are employed to verify its purity—a critical factor for regulatory compliance in pharmaceutical manufacturing. This aligns with industry trends emphasizing Quality by Design (QbD) principles in chemical production.

From a commercial perspective, suppliers of N-(2-hydroxyethyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide must address growing inquiries about custom synthesis and bulk availability, reflecting its expanding applications. The compound's stability under various storage conditions is frequently questioned, underscoring the need for detailed technical documentation. Furthermore, its compatibility with green chemistry protocols is a hot topic, as industries seek eco-friendly alternatives.

In conclusion, CAS 903317-99-7 represents a versatile chemical entity bridging multiple scientific disciplines. Its ongoing evaluation in drug discovery pipelines and agrochemical innovation ensures sustained relevance. As research progresses, this compound may unlock new therapeutic or agricultural breakthroughs, solidifying its position in the molecular toolkit of modern science.